Cas no 57415-36-8 (N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide(Flecainide Impurity))

• Product Name: N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide(Flecainide Impurity)
• CAS No: 57415-36-8
• MF: C₁₇H₁₄F₆N₂O₃
• MW: 408.295085430145
• CID: 382274
• PubChem ID: 93669
• Update Time: 2025-10-31

N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide(Flecainide Impurity) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-
• N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide (Flecainide Impurity)
• N-(pyridin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• EINECS 260-729-7
• Flecainide Impurity
• N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• 2,5-bis(2,2,2-trifluorethoxy)-n-(pyrid-2-yl-methyl)benzamide
• N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide(Flecainide Impurity)
• UNII-D1JBC233F7
• FLECAINIDE ACETATE IMPURITY E [EP IMPURITY]
• 2,5-bis(2,2,2-trifluoroethoxy)-N-(2-pyridylmethyl)-benzamide
• FT-0674197
• DTXSID20206002
• (N-(2-pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide)
• AKOS030239911
• D1JBC233F7
• 2,5-Bis(2,2,2-trifluoroethoxy)-N-(2-pyridylmethyl)benzamide
• Benzamide, N-(2-pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-
• 57415-36-8
• NS00052766
• SCHEMBL1433337
• (Flecainide Impurity)
• DB-230918

• Inchi： 1S/C17H14F6N2O3/c18-16(19,20)9-27-12-4-5-14(28-10-17(21,22)23)13(7-12)15(26)25-8-11-3-1-2-6-24-11/h1-7H,8-10H2,(H,25,26)
• InChI Key： YCKWLOJVFNPJAW-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1C(NCC1C=CC=CN=1)=O)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 408.09100
• Monoisotopic Mass: 408.09086129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 99-101°C
• PSA: 60.45000
• LogP: 4.28470

Additional information on N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide(Flecainide Impurity)

Introduction to N-(2-Pyridinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide (CAS No. 57415-36-8) and Its Implications in Modern Research

N-(2-Pyridinylmethyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide) (CAS No. 57415-36-8) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as Flecainide Impurity, has garnered attention due to its structural complexity and potential applications in various biochemical pathways. The presence of multiple fluorine atoms and a pyridine ring in its molecular structure makes it a subject of extensive research for its unique chemical properties and biological activities.

The compound's molecular formula, C₁₈H₁₄F₆N₂O₄, underscores its intricate composition. The incorporation of 2,2,2-trifluoroethoxy groups at the 2 and 5 positions of the benzamide core introduces significant electronic and steric effects, which can influence its reactivity and interaction with biological targets. This structural feature has made it a valuable candidate for studying enzyme inhibition and receptor binding mechanisms.

In recent years, the study of N-(2-pyridinylmethyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide) has been further propelled by advancements in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the compound's behavior in various biochemical environments with high accuracy. For instance, studies have shown that the compound exhibits strong binding affinity to certain enzymes and receptors, making it a potential lead compound for drug development.

The pharmaceutical industry has been particularly interested in derivatives of this compound due to their potential as intermediates in the synthesis of more complex molecules. The fluorine atoms present in its structure enhance its metabolic stability, which is a crucial factor in drug design. Additionally, the pyridine moiety can serve as a hinge region for modulating binding interactions with biological targets.

Recent research has also highlighted the role of this compound in understanding pharmacokinetic profiles. Studies indicate that N-(2-pyridinylmethyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide) exhibits favorable solubility characteristics, which is essential for formulating effective pharmaceutical products. Furthermore, its stability under various storage conditions makes it a reliable component in long-term research projects.

The impurity profile of this compound is another area of active investigation. While impurities can sometimes complicate drug development processes, understanding their behavior is crucial for ensuring product quality and safety. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize these impurities accurately. This has led to a better understanding of the compound's degradation pathways and potential side effects.

In conclusion, N-(2-pyridinylmethyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide) (CAS No. 57415-36-8) represents a fascinating subject of study in modern pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.